Cas no 1997663-12-3 (1-Octene, 5-(bromomethyl)-7-methyl-)

• Product Name: 1-Octene, 5-(bromomethyl)-7-methyl-
• CAS No: 1997663-12-3
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5285168
• Update Time: 2025-06-14

1-Octene, 5-(bromomethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 5-(bromomethyl)-7-methyl-

• Inchi： 1S/C10H19Br/c1-4-5-6-10(8-11)7-9(2)3/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： YDDGHSWTKYXFLM-UHFFFAOYSA-N
• SMILES： C=CCCC(CBr)CC(C)C

Additional information on 1-Octene, 5-(bromomethyl)-7-methyl-

Comprehensive Overview of 1-Octene, 5-(bromomethyl)-7-methyl- (CAS No. 1997663-12-3)

The chemical compound 1-Octene, 5-(bromomethyl)-7-methyl- (CAS No. 1997663-12-3) is a specialized organic molecule with significant applications in industrial and research settings. This brominated derivative of octene is particularly notable for its role in polymerization and organic synthesis. Its unique structure, featuring a bromomethyl group at the fifth position and a methyl group at the seventh position, makes it a valuable intermediate in the production of advanced materials. Researchers and manufacturers are increasingly interested in this compound due to its potential in creating high-performance polymers and fine chemicals.

In recent years, the demand for 1-Octene, 5-(bromomethyl)-7-methyl- has grown alongside advancements in material science and green chemistry. One of the most searched questions related to this compound is: "What are the applications of 5-(bromomethyl)-7-methyl-1-octene in polymer chemistry?" The answer lies in its ability to act as a functional monomer, enabling the synthesis of tailored polymers with specific properties such as enhanced thermal stability or mechanical strength. Additionally, its bromine moiety offers reactivity for further modifications, making it a versatile building block.

Another trending topic in the chemical industry is the shift toward sustainable and eco-friendly processes. 1-Octene, 5-(bromomethyl)-7-methyl- is being explored for its potential in greener synthesis routes. For instance, researchers are investigating its use in catalytic reactions that minimize waste and reduce energy consumption. This aligns with the broader industry focus on green chemistry and sustainable manufacturing, which are highly searched terms in academic and industrial circles.

The compound's CAS No. 1997663-12-3 is often referenced in patent literature and technical datasheets, highlighting its commercial relevance. Users frequently search for "safety data of 1-Octene, 5-(bromomethyl)-7-methyl-" and "suppliers of CAS 1997663-12-3," underscoring the need for accurate and accessible information. Proper handling and storage guidelines are essential, given its reactive functional groups, but it remains a valuable tool for chemists and engineers.

From a structural perspective, the presence of both bromomethyl and methyl groups in 1-Octene, 5-(bromomethyl)-7-methyl- allows for selective reactions, enabling the design of complex molecular architectures. This has led to its use in pharmaceuticals, agrochemicals, and specialty chemicals. Searches like "synthesis routes for 5-(bromomethyl)-7-methyl-1-octene" reflect the growing interest in optimizing its production for scalability and cost-efficiency.

In summary, 1-Octene, 5-(bromomethyl)-7-methyl- (CAS No. 1997663-12-3) is a multifaceted compound with broad applicability in modern chemistry. Its role in polymer science, sustainable chemistry, and fine chemical synthesis makes it a subject of ongoing research and industrial innovation. As the demand for specialized chemicals rises, this compound is poised to remain a key player in the field.